(E)-ethyl 2-((1-ethyl-3-methyl-1H-pyrazol-4-yl)methylene)-7-methyl-3-oxo-5-phenyl-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl (2E)-2-[(1-ethyl-3-methylpyrazol-4-yl)methylidene]-7-methyl-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C23H24N4O3S/c1-5-26-13-17(14(3)25-26)12-18-21(28)27-20(16-10-8-7-9-11-16)19(22(29)30-6-2)15(4)24-23(27)31-18/h7-13,20H,5-6H2,1-4H3/b18-12+
• InChI Key: KNWBBOROFDBNFY-LDADJPATSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C)C=C2C(=O)N3C(C(=C(N=C3S2)C)C(=O)OCC)C4=CC=CC=C4
• Isomeric SMILES: CCN1C=C(C(=N1)C)/C=C/2\C(=O)N3C(C(=C(N=C3S2)C)C(=O)OCC)C4=CC=CC=C4
• Molecular Formula: C23H24N4O3S
• Molecular Weight: 436.5 g/mol

Description

(E)-ethyl 2-((1-ethyl-3-methyl-1H-pyrazol-4-yl)methylene)-7-methyl-3-oxo-5-phenyl-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C23H24N4O3S and its molecular weight is 436.53. The purity is usually 95%.
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Scientific Research Applications

Biological Activity

Ethyl 7-amino-3-(3-methyl-5-oxo-1-phenyl-2-pyrazolin-4-yl)-5-aryl-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate, a related compound, demonstrated significant biocidal properties against Gram-positive and Gram-negative bacteria, as well as yeast-like and filamentous fungi (Youssef et al., 2011). Another study synthesized this compound by reacting 4-(2-aminothiazol-4-yl)-3-methyl-5-oxo-1-phenyl-2-pyrazoline with arylidene ethyl cyanoacetate and found it could transform into related fused heterocyclic systems (Youssef et al., 2013).

Antimicrobial Activity

Compounds containing a sulfonamido moiety, derived from a precursor similar to the specified chemical, showed promise as antibacterial agents. These compounds were synthesized with various active methylene compounds, leading to derivatives with high antibacterial activities (Azab et al., 2013).

Heterocyclic Synthesis

Ethyl α-(3-carbamoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-ylhydrazono)acetates, similar in structure to the specified compound, were used to synthesize pyran, pyridine, and pyridazine derivatives. This study highlights the potential for creating diverse heterocyclic systems (Mohareb et al., 2004).

Synthesis of New Heterocyclic Systems

The utility of a similar compound, ethyl 6-methyl-2-oxo-4-phenyl-1,2-dihydropyrimidine-5-carboxylate, in synthesizing various pyrimidine derivatives with potential antimicrobial properties, was demonstrated (Farag et al., 2008).

Chemosensor Development

A chemosensor based on a hybrid azo-pyrazole/pyrrolinone ester hydrazone dye, structurally related to the specified compound, was developed for the naked-eye detection of metal ions like Cu2+, Zn2+, and Co2+. This study shows the potential for creating sensitive detection systems for various applications (Aysha et al., 2021).